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An Important Note on the Subject Compound

Initial searches for "3-Bromo-4-fluoro-5-hydroxybenzaldehyde" did not yield specific physical
data, including its melting point, or a dedicated CAS number. This suggests that this specific
iIsomer may not be a readily available commercial compound or extensively documented in
accessible literature. However, a close structural isomer, 3-Bromo-5-fluoro-4-
hydroxybenzaldehyde, is documented and commercially available. This guide will focus on the
available technical data for this isomer and other closely related compounds to provide a
comprehensive understanding of this class of molecules for researchers, scientists, and drug
development professionals.

Introduction to Brominated
Fluorohydroxybenzaldehydes

Brominated and fluorinated hydroxybenzaldehydes are valuable building blocks in medicinal
chemistry and materials science. The presence of a bromine atom provides a reactive handle
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for further chemical modifications, such as cross-coupling reactions, while the fluorine atom can

enhance metabolic stability, binding affinity, and lipophilicity of a molecule. The hydroxyl and

aldehyde groups offer additional sites for chemical derivatization, making these compounds

versatile intermediates in the synthesis of more complex molecules. Such fluorinated building

blocks are of significant interest in drug discovery and biochemistry research.[1]

Physicochemical Properties of 3-Bromo-5-fluoro-4-
hydroxybenzaldehyde and Related Compounds

The precise physical properties of a molecule are critical for its application in research and

development. The following table summarizes the available data for 3-Bromo-5-fluoro-4-

hydroxybenzaldehyde and its related isomers.

3-Bromo-5-fluoro- 3-Bromo-4-
3-Bromo-4-

4- hydroxy-5-
Property hydroxybenzaldehy

hydroxybenzaldehy d methoxybenzaldeh

e

de yde

CAS Number 185345-46-4[2] 2973-78-6[3][4][5] 2973-76-4[6][7]

Molecular Formula

C7H4BrFO2[2]

C7HsBro2[3][5][8]

CsH7BrOs[7][9]

Molecular Weight 219.01 g/mol [2] 201.02 g/mol [3][4][5] 231.04 g/mol [7]
] ] ] 125-128 °C[5], 130- 164-166 °C[6], 166-
Melting Point Not available
135 °C[4] 167 °C[7]
) ) ] Slightly brown
Appearance Not available White solid[3]

powder[7]

Synthesis of 3-Bromo-5-fluoro-4-
hydroxybenzaldehyde

The synthesis of 3-Bromo-5-fluoro-4-hydroxybenzaldehyde can be achieved through the

bromination of 3-fluoro-4-hydroxybenzaldehyde. The following protocol is based on a reported

synthetic route.[2]
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Experimental Protocol

Dissolution: Dissolve 3-fluoro-4-hydroxybenzaldehyde (1 equivalent) in acetic acid.

Bromination: Slowly add a solution of bromine (1.2 equivalents) in acetic acid to the reaction
mixture.

Reaction: Stir the reaction mixture at 45°C for 26 hours.

Work-up:

o Remove the solvent under reduced pressure.

o Add saturated saline to the residue and extract with ethyl acetate.

o Combine the organic layers, dry with anhydrous sodium sulfate, and concentrate under
reduced pressure.

Purification: Purify the crude product by reversed-phase semi-preparative high-performance
liquid chromatography (HPLC) to obtain the final product.

Rationale Behind Experimental Choices

Solvent: Acetic acid is a common solvent for bromination reactions as it is polar and can
dissolve the starting material, while also being relatively inert to bromine.

Temperature: The reaction is carried out at a slightly elevated temperature of 45°C to
increase the reaction rate without causing significant decomposition of the starting material
or product.

Purification: Reversed-phase HPLC is a powerful technique for purifying organic compounds,
especially when dealing with closely related isomers or impurities that are difficult to remove
by conventional column chromatography.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3-Bromo-5-fluoro-4-hydroxybenzaldehyde.

Applications in Research and Drug Development

While specific applications for 3-Bromo-4-fluoro-5-hydroxybenzaldehyde are not
documented, the applications of its related compounds provide insight into its potential uses.

Intermediate for Active Pharmaceutical Ingredients (APIs): 3-Bromo-4-hydroxybenzaldehyde
is an important intermediate in the synthesis of vanillin and the antibacterial drug
trimethoprim.[10] The unique substitution pattern of these benzaldehydes makes them
attractive starting materials for the synthesis of complex molecular architectures found in
many pharmaceuticals.

Dyestuff and Fragrance Industries: 3-Bromo-4-hydroxybenzaldehyde is also used in the
manufacturing of dyes and as a precursor in the fragrance industry.[11] Its derivatives can
possess distinct colors and scents.

Bioactivity: A related compound, 3-Bromo-4,5-dihydroxybenzaldehyde, isolated from marine
red algae, has shown potential as an antioxidant and anti-inflammatory agent.[12][13] This
suggests that other brominated hydroxybenzaldehydes may also possess interesting
biological activities.

Safety and Handling

The safety profile of 3-Bromo-5-fluoro-4-hydroxybenzaldehyde is not explicitly detailed.
However, based on the safety data for closely related compounds like 3-Bromo-4-
hydroxybenzaldehyde, the following precautions should be considered:

e Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation.[4]
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o Personal Protective Equipment (PPE): It is recommended to handle this compound with
appropriate PPE, including gloves, safety goggles, and a lab coat. Work should be
conducted in a well-ventilated area or a fume hood.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents. Some related compounds are noted to be air-sensitive.[3]

Conclusion

While direct information on 3-Bromo-4-fluoro-5-hydroxybenzaldehyde is limited, a
comprehensive technical overview can be constructed by examining its close isomer, 3-Bromo-
5-fluoro-4-hydroxybenzaldehyde, and other related compounds. The available data on
synthesis, physical properties, and applications of these analogs provide a solid foundation for
researchers and drug development professionals interested in this class of molecules. The
synthetic accessibility and the versatile chemical handles of these compounds make them
valuable building blocks for the discovery of new chemical entities with potential applications in
medicine and materials science.
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Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Synthesis and Characterization of
Brominated Fluorohydroxybenzaldehydes: A Technical Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b14866605/docs#navigating-the-
synthesis-and-characterization-of-brominated-fluorohydroxybenzaldehydes-a-technical-
guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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